2-(alpha-(o-Methoxyphenoxy)benzyl)-4-methylmorpholine hydrochloride

• Molecular Formula: C19H24ClNO3
• Molecular Weight: 349.8 g/mol
• IUPAC Name: 2-[(2-methoxyphenoxy)-phenylmethyl]-4-methylmorpholine;hydrochloride
• InChI: InChI=1S/C19H23NO3.ClH/c1-20-12-13-22-18(14-20)19(15-8-4-3-5-9-15)23-17-11-7-6-10-16(17)21-2;/h3-11,18-19H,12-14H2,1-2H3;1H
• InChI Key: GCAKDGHJDOUSJC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC(C1)C(C2=CC=CC=C2)OC3=CC=CC=C3OC.Cl

Description

2-(alpha-(o-Methoxyphenoxy)benzyl)-4-methylmorpholine hydrochloride is a useful research compound. Its molecular formula is C19H24ClNO3 and its molecular weight is 349.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6.8 g of 2-[α-(2-methoxyphenoxy)-benzyl]-4-methyl-morpholin-3,5-dione in 40 ml of anhydrous tetrahydrofuran was added dropwise under stirring to a suspension of lithium aluminium hydride (1.9 g) in 35 ml of THF. The mixture was refluxed under stirring for 6 hours. Dropwise addition was then made at 0°-5° C. of 4.1 ml of 23% HCl and the whole was stirred at room temperature for 2 hours. The suspended solid was filtered and washed several times with THF. The combined filtrates were evaporated to dryness under reduced pressure. The residue was taken up with ethyl ether and 4 ml of 18% methanolic HCl was added. The amorphous hydrochloride precipitated which was washed several times with fresh ethyl ether. By filtration there was obtained 5.8 g of 2-[α-(2-methoxyphenoxy)-benzyl]-4-methyl-morpholine hydrochloride, melting point 67°-90° C. Yield 84%.